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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489 Get Quote

Material Safety Data Sheet: 2,3-
Dibromothiophene
An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of 2,3-Dibromothiophene (CAS No. 3140-93-0). The information is intended for

researchers, scientists, and professionals in drug development who may handle this

compound.

Chemical Identification and Physical Properties
2,3-Dibromothiophene is a halogenated heterocyclic organic compound.[1] It presents as a

colorless to pale yellow liquid with a characteristic strong, pungent odor.[1]
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Property Value Source

Molecular Formula C4H2Br2S [2][3][4]

Molecular Weight 241.93 g/mol [2][3][5]

CAS Number 3140-93-0 [2][3][5][6]

EC Number 221-542-6 [2][5]

Appearance Colorless to light yellow liquid [1]

Boiling Point 218-219 °C (lit.)

Density 2.137 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.632 (lit.)

Flash Point 51 °C (123.8 °F) - closed cup

Solubility Sparingly soluble in water. [1]

Hazard Identification and Classification
2,3-Dibromothiophene is classified as a hazardous chemical. It is a flammable liquid and

vapor, is toxic if swallowed, and causes serious eye irritation.[2][6]

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour

Acute toxicity, oral Category 3 H301: Toxic if swallowed

Serious eye irritation Category 2
H319: Causes serious eye

irritation

GHS Pictograms:

Flame (GHS02)

Skull and crossbones (GHS06)
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Signal Word: Danger[2][6]

Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P264, P270, P280[1][7]

Response: P301 + P310, P303 + P361 + P353, P305 + P351 + P338, P337 + P313, P370 +

P378[6]

Storage: P403 + P235, P405[6]

Disposal: P501[6]

Identification

Hazard Identification

Emergency Response

Safe Handling & Storage

2,3-Dibromothiophene
CAS: 3140-93-0

H226: Flammable liquid and vapor

H301: Toxic if swallowed

H319: Causes serious eye irritation

Pictograms: GHS02 (Flame), GHS06 (Skull)

Keep away from heat, sparks, open flames.
Wear protective gloves/eye protection.
Do not eat, drink or smoke when using.

IN CASE OF FIRE:
Use sand, carbon dioxide or powder extinguisher.

IF SWALLOWED:
Immediately call a POISON CENTER/doctor.

Rinse mouth.

IF IN EYES:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
If eye irritation persists: Get medical advice/attention.

Store in a well-ventilated place.
Keep cool. Store locked up.

Click to download full resolution via product page
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Caption: GHS Hazard and Response Workflow for 2,3-Dibromothiophene.

Toxicological Information
Acute exposure to 2,3-Dibromothiophene may cause irritation to the eyes, skin, and

respiratory system.[1] Symptoms of acute exposure can include headaches, nausea, and

dizziness.[1] While comprehensive chronic toxicity data are limited, prolonged or repeated

exposure could potentially lead to central nervous system depression and damage to the liver

or kidneys.[1]

Exposure Route Effect Classification

Oral Toxic if swallowed
Acute Toxicity, Oral, Category

3

Inhalation May cause respiratory irritation
Specific target organ toxicity -

single exposure

Skin Contact
Not classified as a skin irritant

or sensitizer
-

Eye Contact Causes serious eye irritation
Serious eye damage/eye

irritation, Category 2

Note: The chemical, physical, and toxicological properties of this compound have not been

thoroughly investigated.[2] No component of this product present at levels greater than or equal

to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physical

properties of 2,3-Dibromothiophene are not provided in the reviewed Material Safety Data

Sheets. These documents typically report the results of such studies rather than the detailed

methodologies. For specific experimental procedures, researchers should consult primary

scientific literature or specialized toxicological databases.

Signaling Pathways
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The available safety data sheets do not contain information regarding the specific signaling

pathways through which 2,3-Dibromothiophene may exert its toxic effects. Such information is

typically derived from detailed mechanistic studies which are not present in the reviewed

documentation.

First-Aid Measures
Exposure First-Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

Inhalation

If breathing is irregular or stopped, immediately

seek medical assistance and start first aid

actions. Provide fresh air.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Skin Contact Wash with plenty of soap and water.

Handling and Storage
Precautions for Safe Handling:

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][6]

Use explosion-proof electrical/ventilating/lighting equipment.[1][6]

Use only non-sparking tools.[1]

Take precautionary measures against static discharge.[6]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Wash hands thoroughly after handling.[6]
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Do not eat, drink, or smoke when using this product.[6]

Conditions for Safe Storage:

Store in a well-ventilated place. Keep cool.[6]

Keep container tightly closed.[1]

Store locked up.[6]

Protect from sunlight.[6]
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Safe Handling Procedures

Safe Storage Conditions

Start Handling

Ground and bond container
and receiving equipment

Keep away from ignition sources
(heat, sparks, flames)

Use non-sparking tools and
explosion-proof equipment

Wear appropriate PPE
(gloves, eye protection)

Practice good industrial hygiene
(no eating, drinking, smoking;

wash hands after use)

End Handling

Keep container tightly closed

Proceed to Storage

Store in a cool, dry,
well-ventilated area

Store locked up

Protect from sunlight

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][8]

Hazardous Combustion Products: In case of fire, toxic fumes may be emitted,[1] including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides

(SOx).[6]

Accidental Release:

Personal Precautions: Remove all sources of ignition. Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.[9]

Environmental Precautions: Do not let the product enter drains.[2]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, universal binder)

and place in suitable, closed containers for disposal.[9] Use spark-proof tools and explosion-

proof equipment.[9]

Disposal Considerations
This material is highly flammable and should be disposed of with extra care.[2] It is

recommended to burn the material in a chemical incinerator equipped with an afterburner and

scrubber.[2] Alternatively, surplus and non-recyclable solutions can be offered to a licensed

disposal company.[2] All disposal practices must be in accordance with federal, state, and local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.capotchem.cn/doc/msds_3140-93-0.do
https://www.scbt.com/p/2-3-dibromothiophene-3140-93-0
https://www.thermofisher.com/order/catalog/product/A12998.14
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromothiophene
https://www.chemos.de/import/data/msds/GB_en/3140-93-0-A0010980-GB-en.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/124168
https://georganics.sk/wp-content/uploads/2021/05/23-Dibromothiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC258760050&productDescription=2%2C3-DIBROMOTHIOPHENE%2C97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b118489#2-3-dibromothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b118489#2-3-dibromothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b118489#2-3-dibromothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b118489#2-3-dibromothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

